Cas no 52490-47-8 (Methanone, (4-hydroxyphenyl)(2-methyl-3-benzofuranyl)-)
52490-47-8 structure
Product Name:Methanone, (4-hydroxyphenyl)(2-methyl-3-benzofuranyl)-
CAS No:52490-47-8
MF:C16H12O3
MW:252.264684677124
CID:359500
PubChem ID:13336491
Update Time:2025-04-19
Methanone, (4-hydroxyphenyl)(2-methyl-3-benzofuranyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, (4-hydroxyphenyl)(2-methyl-3-benzofuranyl)-
- (4-hydroxyphenyl)-(2-methyl-1-benzofuran-3-yl)methanone
- 3-(4-HYDROXYBENZOYL)-2-METHYL-BENZOFURAN
- AG-F-78947
- AGN-PC-00M42S
- CHEBI:474144
- CHEMBL374618
- CTK1G2575
- SureCN8994710
- AKOS030255340
- (4-Hydroxyphenyl)(2-methyl-1-benzofuran-3-yl)methanone
- SCHEMBL8994710
- (4-hydroxyphenyl)(2-methylbenzofuran-3-yl)methanone
- 52490-47-8
- DTXSID00537285
- BDBM50158457
-
- Inchi： 1S/C16H12O3/c1-10-15(13-4-2-3-5-14(13)19-10)16(18)11-6-8-12(17)9-7-11/h2-9,17H,1H3
- InChI Key： BCQDWIKXULTIHQ-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C(C2C=CC(=CC=2)O)=O)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 252.07900
- Monoisotopic Mass: 252.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- PSA: 50.44000
- LogP: 3.67780
Methanone, (4-hydroxyphenyl)(2-methyl-3-benzofuranyl)- Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methanone, (4-hydroxyphenyl)(2-methyl-3-benzofuranyl)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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